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Compound of Interest

Compound Name:
N,N'-bis(3-

methoxyphenyl)oxamide

Cat. No.: B133011 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: The oxamide unit, characterized by its N,N'-diacylated hydrazine core, is a structurally

simple yet powerful linker in supramolecular chemistry. Its rigid, planar conformation and the

presence of two pairs of hydrogen-bond donors (N-H) and acceptors (C=O) make it an

exceptional building block for creating highly ordered, non-covalent assemblies. This document

provides an overview of the key applications of oxamide linkers, quantitative data on their

binding capabilities, and detailed protocols for their synthesis and characterization in a

research setting.

Core Principles and Applications
The utility of the oxamide linker is rooted in its predictable geometry and strong, directional

hydrogen-bonding capabilities. The two amide groups are often oriented anti-parallel, creating

a robust motif for self-assembly and molecular recognition.

Anion Recognition
The electron-deficient N-H protons of the oxamide core are pre-organized for binding to anions.

By incorporating oxamide units into macrocyclic or acyclic structures, researchers can create

highly selective receptors for anions like halides, sulfates, and phosphates. The rigidity of the

linker minimizes the entropic penalty upon binding, leading to high association constants.[1][2]
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1. Prepare Host Solution
(Known Concentration in DMSO-d₆)

2. Prepare Guest Stock Solution
(Concentrated, in Host Solution)

3. Record Initial ¹H NMR
(0 Equivalents of Guest)

4. Add Aliquot of Guest Stock
(e.g., 0.2, 0.4, ... 2.0+ eq.)

5. Record ¹H NMR Spectrum
After Each Addition

6. Analyze Data
(Plot Δδ vs. [Guest]/[Host])

Repeat until
saturation

7. Fit Binding Isotherm
(Calculate Kₐ)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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